The factors perturbing the gas liberation during the pyrolysis of coal wastes with binder are considered. Ranges are specified for the input factors. The behavior of the gas yield is studied experimentally. The composition of the gas produced is determined. The regression coefficients for pyrolysis are assessed. A mathematical model for a total factorial experiment is derived. The mathematical model is verified: the experimental and calculated values of the response function are not significantly different.

The composition of the products from low-temperature pyrolysis of coal in a stream of inert gas is studied. A system with continuous automatic online monitoring of the gas and liquid composition is employed. The experimental method and the analysis of the products are outlined in detail. The composition of the gaseous and liquid products obtained in the low-temperature pyrolysis of coal is investigated in the range 150–600°C. The gaseous products consist of a mixture of C1–C6 hydrocarbons, hydrogen, hydrogen sulfide, ammonia, carbon monoxide, and carbon dioxide. The liquid products are a complex mixture of neutral oils, oxygen-bearing resins, and asphaltenes.

Abstract—The processing of coal waste is considered. There is a clear need to increase the recycling of coal waste in Russia, on the basis of innovative technology. The content of nonferrous metals, rare metals, and rare-earth metals is analyzed at three levels: in coal; in coal ash, coal slag, and cake; and in fly ash and cake ash. The concentrations of some noble metals (silver), rare metals (cadmium, selenium, titanium, rubidium, and tantalum), and rare-earth metals (lanthanum, neodymium, and gadolinium) are found to be close to the values recommended for further evaluation in coal. Elevated concentrations in coal waste are noted for other metals: molybdenum (nonferrous metal), lithium, niobium, germanium, and scandium (rare metals); and praseodymium, yttrium, ytterbium, and samarium (rare-earth metals). The need to extract valuable metals from coal waste is confirmed, especially for fly ash and cake ash. Price analysis of rare and rare-earth metals establishes that their extraction from coal waste is promising. The case is made for assessing the overall impact of processing coal waste, taking account of economic, social, environmental, and indirect effects. By comprehensive processing of coal waste, metal concentrates and associated products may be derived on the basis of innovative methods.

AbstractDry cooling of coke is an effective method of cooling red-hot coke. The unit of a coke oven where red hot coke is cooled with inert circulating gas is known as the coke dry cooling plant (CDCP). The coke from CDCP has very low moisture in the range of 0.3–0.5%. Cold and hot strength properties of coke produced from CDCP are better than from wet quenching. But the limitations of CDCP are its poor performance i.e., low cooling rate, and burning losses. In the present work, the performance of the cooling chamber in different SAIL plants was studied and compared. An effort was made to find the critical parameters that affect the performance of chamber, i.e., cooling rate of coke. It was found that oxygen equivalent is one of the critical factors which affect the performance of chambers. In addition to this, the reasons for coke floating in the chamber were also studied. It was found that the rheological properties of coal blends have a strong relationship with coke strength and have an effect on coke mean size. Reduced coke size causes, coke to float in the chambers which leads to a low discharge rate from the chambers.

An acoustic method is proposed to intensify heat and mass transfer and decrease dust extraction in a rotating single-flow drum for drying D coal. An acoustic field is formed in the working space by means of two Hartmann whistles at the end surfaces of the discharge chamber, Experimental data regarding the change in the material and thermal balance indicates that the use of acoustic energy in a drying drum increases its productivity in terms of dry coal (by 4.76%) and also decreases the exhaust gases (by 8.98%) and the dust emissions (by 5.75%), while increasing the moisture removal from the coal (by 12.5%). With increased consumption of the fuel’s heat by 14.4%, the loss of heat with the exhaust gases is decreased by 12.61% and the loss with the dust by 9.41%. The total heat losses to the environment are decreased by 6.25%. With decrease in productivity of the drying drum in terms of wet coal by a factor of 1.75–1.98 and the use of acoustic energy, the yield of dry coal is increased by 12.06%, the proportion of fuel oil by 108% and the dust yield by 71.89%, with decrease in the participation of volatiles in heat treatment by 86.11% and decrease in the participation of recirculated material by 17.48%. The quantity of gas extracted is decreased by 35.5%, and moisture removal is decreased by 11.14%. The thermal efficiency of the system is hardly changed (by 0.987%). The use of acoustic energy is an inexpensive and efficient means of improving the thermal operation of drying drums.

Research shows that the residual coal content in argillite overburden rock from coal mining affects the technological properties of the rock mass and the characteristics of the ceramic brick produced. With increase in the content of coal particles (to 12–17%), the moldability of the plastic mass is decreased, whereas their presence accelerates drying of the material and intensifies sintering, thanks to utilization of the internal energy in the ceramic mass. Ceramic brick based on coal-bearing argillite overburden rock is characterized by elevated porosity and frost resistance.

The influence of the initial raw materials (pitch and coke) in anodic mass on the benzo[a]pyrene emission during carbonization is investigated. Experiments show that the rate and completeness of benzo[a]pyrene emission are affected not only by the temperature and heating rate of the anode masses but also by the characteristics of the pitch binder and coke filler.

The carbon structure of coal tar, coal tar pitch, and the α fraction at treatment temperatures up to 1200°C is investigated by X-ray phase and X-ray structural analysis. The following X-ray structural parameters are determined: the longitudinal La and transverse Lc dimensions of the stacks of molecular layers (lamellas); the distance d002 between the lamellas; and the number N of lamellas in each stack. Carbonization is accompanied by ordering of the two-dimensional carbon mesophase structures in three-dimensional packets. The carbon structure of the coal tar, coal tar pitch, and α fraction consists of turbostratic graphite structure and graphite-like phases. The transverse Lc and longitudinal La dimensions of the stacks formed by the lamellas in structuring are around 18–25 Å and 18–63 Å, respectively. The mean distance d002 between the lamellas is 3.46–3.55 Å.

Existing methods of determining coke reactivity are analyzed. The reactivity of special coke is determined by various methods. Specifically, attention focuses on rexil, direxil, and other types of special coke produced from nonclinkering and long-flame Shubarkol coal. The reactivity is directly related to the porous microstructure of the special coke.

The use of poorly caking SS coal as a reducing agent in electrofurnace production of ferrosilicon is considered. The characteristics of coke nits, SS coal, and wood chips are compared. SS coal offers some advantages over coke as a reducing agent: lower ash content (Ad = 4.6, as against 11.2%); lower sulfur content (Sd = 0.26, as against 0.43%); very high electrical resistivity (ρ > 3.3 × 106, as against 3.7 Ω cm); and elevated reactivity with CO2 at 1000°C (\({{K}_{{{\text{C}}{{{\text{O}}}_{2}}}}}\) = 1.92, as against 0.49 cm3/g s). The ash from SS coal has a low content of the oxides Al2O3, TiO2,and P2O5, which are harmful for ferrosilicon: the total (per 100 kg of carbon) is 2.2 times less than for coke. The gas obtained by pyrolysis of SS coal (at 900°C) has a high content of reducing components: CO + H2 = 210.8 m3/t, as against 11.2 m3/t for coke. At 1500°C, the content of CO + H2 in the gas is 80.8%. In heating SS coal to the temperature at the top of the electrofurnace (700–1000°C), its physicochemical properties change. However, it retains its advantages over coke: the carbon content Cfix increases to 91–92%; the carbon in the organic mass Cdaf is 96–98%; the porosity is 38–49%; and the structural strength is 80%. Industrial experiments (for 96–229 days) on the use of SS coal in a mixture with coke and wood chips shows that this is an effective reducing agent in the production of FS75 ferrosilicon. It ensures stable furnace operation, with 1.9–3.2% increase in productivity and 2.8–5.2% decrease in power consumption. In terms of carbon content, 43–47% of the coke may be replaced by SS coal.